Cas no 2228329-04-0 (3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine
• CAS No: 2228329-04-0
• MF: C₇H₄BrClN₂OS
• MW: 279.541458129883
• CID: 6289708
• PubChem ID: 165972587
• Update Time: 2025-10-28

3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine
• EN300-1916077
• 2228329-04-0

• Inchi： 1S/C7H4BrClN2OS/c8-3-1-5(13-7(3)9)4-2-6(10)12-11-4/h1-2H,10H2
• InChI Key： OMGLGWRTGBOFER-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C1C=C(N)ON=1)Cl

Computed Properties

• Exact Mass: 277.89162g/mol
• Monoisotopic Mass: 277.89162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.3Ų

Additional information on 3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine

Comprehensive Overview of 3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine (CAS No. 2228329-04-0)

3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine (CAS No. 2228329-04-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a thiophene ring substituted with bromo and chloro groups, linked to an oxazole moiety bearing an amine functional group. Such structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in 3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its role in targeting specific enzymes and pathways, making it a hot topic in medicinal chemistry discussions. Additionally, its relevance in agrochemical formulations has been noted, particularly in the design of novel pesticides and herbicides.

One of the key advantages of 3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine lies in its versatility. The presence of both bromo and chloro substituents on the thiophene ring allows for further functionalization, enabling chemists to tailor its properties for specific applications. This adaptability is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential.

Recent advancements in synthetic methodologies have made 3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine more accessible to researchers. Innovations in catalysis and green chemistry have reduced the environmental impact of its production, aligning with the global push for sustainable chemical processes. These developments are particularly relevant given the increasing regulatory scrutiny on chemical manufacturing practices.

The compound's potential in addressing antibiotic resistance has also been a focal point of recent studies. With the rise of multidrug-resistant pathogens, there is an urgent need for novel antimicrobial agents. Preliminary research suggests that derivatives of 3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine may exhibit activity against resistant bacterial strains, making it a promising candidate for further investigation.

From a commercial perspective, the demand for 3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine is expected to grow steadily. Pharmaceutical and agrochemical companies are actively seeking novel building blocks for their R&D pipelines, and this compound's unique properties position it as a valuable asset. Market analysts predict increased investment in the development of thiophene and oxazole-based compounds, further driving interest in this chemical entity.

Quality control and analytical characterization of 3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine are critical aspects of its utilization. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These analytical protocols are essential for maintaining the compound's suitability in sensitive applications like drug development.

Looking ahead, the scientific community anticipates new discoveries surrounding 3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine. Its potential applications in material science, particularly in the development of organic electronic materials, represent an exciting frontier for research. As our understanding of structure-activity relationships deepens, we can expect to see innovative uses for this versatile compound emerge across multiple disciplines.

For researchers and industry professionals seeking detailed information about 3-(4-bromo-5-chlorothiophen-2-yl)-1,2-oxazol-5-amine (CAS No. 2228329-04-0), it is recommended to consult recent peer-reviewed publications and patent literature. The compound's growing importance in various fields ensures a steady stream of new findings and applications, making it a subject worth monitoring for anyone involved in chemical innovation.